8-Bromo-9-beta-D-xylofuranosyladenine
8-Bromo-9-beta-D-xylofuranosyladenine
Brand Name:
Vulcanchem
CAS No.:
15830-78-1
VCID:
VC21065989
InChI:
InChI=1S/C10H12BrN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5+,6-,9+/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C(=N2)Br)C3C(C(C(O3)CO)O)O)N
Molecular Formula:
C10H12BrN5O4
Molecular Weight:
346.14 g/mol
8-Bromo-9-beta-D-xylofuranosyladenine
CAS No.: 15830-78-1
Cat. No.: VC21065989
Molecular Formula: C10H12BrN5O4
Molecular Weight: 346.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15830-78-1 |
|---|---|
| Molecular Formula | C10H12BrN5O4 |
| Molecular Weight | 346.14 g/mol |
| IUPAC Name | (2S,3R,4R,5R)-2-(6-amino-8-bromopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C10H12BrN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5+,6-,9+/m1/s1 |
| Standard InChI Key | VJUPMOPLUQHMLE-ZUAPJGPHSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C(=N2)Br)[C@@H]3[C@@H]([C@H]([C@H](O3)CO)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C(=N2)Br)C3C(C(C(O3)CO)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C(=N2)Br)C3C(C(C(O3)CO)O)O)N |
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